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2-Amino-3-(4-biphenylyl)propanoic

acid

CAS No.: 76985-08-5

Cat. No.: B556527

Get Quote

An In-Depth Technical Guide to the Solubility of 2-Amino-3-(4-biphenylyl)propanoic Acid

Introduction
2-Amino-3-(4-biphenylyl)propanoic acid, also known as 4-Phenyl-D-phenylalanine or D-

Biphenylalanine, is a non-proteinogenic α-amino acid. Its structure is characterized by a

biphenyl group attached to the alanine backbone, which imparts significant hydrophobicity. This

unique structural feature makes it a valuable building block in medicinal chemistry and drug

development for designing peptides and other molecules with modified pharmacokinetic and

pharmacodynamic properties. Understanding its solubility is a critical first step in its application,

governing everything from reaction conditions in synthesis to bioavailability in formulation.

This guide provides a comprehensive overview of the solubility characteristics of 2-Amino-3-(4-
biphenylyl)propanoic acid, the theoretical principles governing its behavior in various

solvents, standardized protocols for its experimental determination, and the key factors that

researchers must consider during its handling and application.
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Physicochemical Properties
A foundational understanding of the molecule's physical and chemical properties is essential for

interpreting its solubility behavior.

Property Value Source

Molecular Formula C₁₅H₁₅NO₂ PubChem[1]

Molecular Weight 241.28 g/mol PubChem[1]

Melting Point 247-251 °C ChemicalBook[2]

Boiling Point (Predicted) 428.6 ± 40.0 °C ChemicalBook[2]

Density (Predicted) 1.190 ± 0.06 g/cm³ ChemicalBook[2]

CAS Number 76985-08-5 / 170080-13-4 ChemicalBook[3], PubChem[1]

Synonyms

D-4,4'-Biphenylalanine, (R)-2-

Amino-3-(4-

biphenylyl)propanoic acid

PubChem[1]

Theoretical Framework of Solubility
The solubility of any amino acid is a complex interplay between its molecular structure and the

properties of the solvent. For 2-Amino-3-(4-biphenylyl)propanoic acid, this is dictated by the

dual nature of its zwitterionic head group and its large, non-polar biphenyl side chain.

Like all α-amino acids, this compound exists predominantly as a zwitterion in solid form and

near its isoelectric point in solution.[4] The molecule possesses a positively charged amino

group (-NH₃⁺) and a negatively charged carboxyl group (-COO⁻). These ionic groups are

hydrophilic and capable of forming strong hydrogen bonds with polar solvents like water.[5]

However, the large biphenyl side chain is highly hydrophobic. This non-polar moiety disrupts

the hydrogen-bonding network of water, leading to an unfavorable entropy change and

consequently, low aqueous solubility.[5] Therefore, the overall solubility is a balance between

the hydrophilic character of the amino and carboxyl groups and the dominant hydrophobic

nature of the biphenyl side chain.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2-amino-3-_4-phenylphenyl_propanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2-amino-3-_4-phenylphenyl_propanoic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB6707958_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6707958_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6707958_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6707958.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2-amino-3-_4-phenylphenyl_propanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2-amino-3-_4-phenylphenyl_propanoic-acid
https://www.benchchem.com/product/b556527/docs?utm_src=pdf-body#2-amino-3-4-biphenylyl-propanoic-acid-solubility-data
https://tetrazolelover.at.ua/BIO-ENERG2/The_Solubility_of_Amino_Acids_in_Various_Solvent_S.pdf
https://www.solubilityofthings.com/2s-2-amino-3-phenyl-propanoic-acid
https://www.solubilityofthings.com/2s-2-amino-3-phenyl-propanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factors Influencing Solubility
The solubility of 2-Amino-3-(4-biphenylyl)propanoic acid is not a fixed value but is highly

dependent on the chemical environment. The primary factors are pH, solvent composition, and

temperature.

Effect of pH
Variation of pH is one of the most effective ways to modify the solubility of amino acids.[4][6]

The solubility is at its minimum at the isoelectric point (pI), where the net charge of the

molecule is zero.

In Acidic Solutions (pH < pI): The carboxyl group is protonated (-COOH), and the molecule

carries a net positive charge (-NH₃⁺). This cationic form exhibits increased solubility in

aqueous media due to favorable ion-dipole interactions.

In Basic Solutions (pH > pI): The amino group is deprotonated (-NH₂), and the molecule

carries a net negative charge (-COO⁻). This anionic form also shows enhanced solubility.

Effect of Solvent Polarity
The principle of "like dissolves like" is central to understanding solubility in different solvents.

Polar Protic Solvents (e.g., Water): As discussed, solubility is expected to be very low due to

the large hydrophobic side chain.[5]

Polar Aprotic Solvents (e.g., DMSO): While often used for dissolving difficult compounds,

available data suggests very low solubility of 2-Amino-3-(4-biphenylyl)propanoic acid in

DMSO.[2]

Organic Solvents (e.g., Methanol, Ethanol): The solubility in alcohols is generally lower than

in water for most amino acids but can be influenced by the side chain.[6] For compounds

with large non-polar groups like phenylalanine, adding an organic co-solvent like ethanol to

water can sometimes increase solubility to a certain point before it decreases again.[7]

Mixed Solvent Systems: Hydroalcoholic solvent systems (e.g., ethanol-water mixtures) are

often employed to find an optimal balance between solvating the polar zwitterionic head and

the non-polar side chain.[6][8]
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Effect of Temperature
For most amino acids, the dissolution process is endothermic, meaning that solubility increases

with increasing temperature.[9][10] This relationship can often be described by the van't Hoff

equation.[10] Therefore, heating the solvent is a common strategy to increase the amount of

dissolved solute. However, it is crucial to ensure that the temperature does not cause

degradation of the compound.

Solubility of 2-Amino-3-(4-biphenylyl)propanoic Acid pH Effects
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Caption: Experimental workflow for solubility determination.
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Conclusion
The solubility of 2-Amino-3-(4-biphenylyl)propanoic acid is fundamentally limited in common

polar solvents due to its large, hydrophobic biphenyl side chain. While specific quantitative data

remains sparse, a strong theoretical framework allows researchers to predict its behavior.

Solubility can be significantly enhanced by moving the pH away from the isoelectric point to

ionize the molecule. For practical applications, the use of mixed solvent systems or

temperature adjustments may be necessary. Due to the lack of published data, direct

experimental determination using robust methods like the isothermal shake-flask protocol is

strongly recommended for any research or development involving this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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